Cas no 33530-70-0 (3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone)

33530-70-0 structure
Product name:3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone
CAS No:33530-70-0
MF:C21H20O14S
MW:528.440106391907
CID:2013615
3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone Chemical and Physical Properties
Names and Identifiers
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- 3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone
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- Inchi: InChI=1S/C21H20O14S/c22-7-16-18(26)19(27)20(28)21(34-16)33-14-3-8(1-2-10(14)23)13-6-12(25)17-11(24)4-9(5-15(17)32-13)35-36(29,30)31/h1-6,16,18-24,26-28H,7H2,(H,29,30,31)
- InChI Key: OTZOUMPODICORE-UHFFFAOYSA-N
- SMILES: OCC1OC(Oc2cc(ccc2O)-c2cc(=O)c3c(O)cc(OS(O)(=O)=O)cc3o2)C(O)C(O)C1O
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 36
- XLogP3: -2.363
3'-O-beta-D-Glucopyranoside,7-O-Sulfate-3',4',5,7-Tetrahydroxyflavone Related Literature
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Alexis Perea,Karim Zaghib,Daniel Bélanger J. Mater. Chem. A, 2015,3, 2776-2783
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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